Cas no 2770452-13-4 ((2S)-2-{(benzyloxy)carbonylamino}-6-(2-carboxyacetamido)hexanoic acid)
(2S)-2-{(benzyloxy)carbonylamino}-6-(2-carboxyacetamido)hexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-28229527
- 2770452-13-4
- (2S)-2-{[(benzyloxy)carbonyl]amino}-6-(2-carboxyacetamido)hexanoic acid
- (2S)-2-{(benzyloxy)carbonylamino}-6-(2-carboxyacetamido)hexanoic acid
-
- Inchi: 1S/C17H22N2O7/c20-14(10-15(21)22)18-9-5-4-8-13(16(23)24)19-17(25)26-11-12-6-2-1-3-7-12/h1-3,6-7,13H,4-5,8-11H2,(H,18,20)(H,19,25)(H,21,22)(H,23,24)/t13-/m0/s1
- InChI Key: DIWJISGCCPAKIQ-ZDUSSCGKSA-N
- SMILES: OC([C@H](CCCCNC(CC(=O)O)=O)NC(=O)OCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 366.14270105g/mol
- Monoisotopic Mass: 366.14270105g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 12
- Complexity: 490
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 142Ų
(2S)-2-{(benzyloxy)carbonylamino}-6-(2-carboxyacetamido)hexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28229527-1g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-6-(2-carboxyacetamido)hexanoic acid |
2770452-13-4 | 1g |
$1442.0 | 2023-09-09 | ||
| Enamine | EN300-28229527-5g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-6-(2-carboxyacetamido)hexanoic acid |
2770452-13-4 | 5g |
$4184.0 | 2023-09-09 | ||
| Enamine | EN300-28229527-10g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-6-(2-carboxyacetamido)hexanoic acid |
2770452-13-4 | 10g |
$6205.0 | 2023-09-09 | ||
| Enamine | EN300-28229527-0.05g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-6-(2-carboxyacetamido)hexanoic acid |
2770452-13-4 | 0.05g |
$1212.0 | 2023-09-09 | ||
| Enamine | EN300-28229527-0.1g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-6-(2-carboxyacetamido)hexanoic acid |
2770452-13-4 | 0.1g |
$1269.0 | 2023-09-09 | ||
| Enamine | EN300-28229527-0.25g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-6-(2-carboxyacetamido)hexanoic acid |
2770452-13-4 | 0.25g |
$1328.0 | 2023-09-09 | ||
| Enamine | EN300-28229527-0.5g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-6-(2-carboxyacetamido)hexanoic acid |
2770452-13-4 | 0.5g |
$1385.0 | 2023-09-09 | ||
| Enamine | EN300-28229527-1.0g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-6-(2-carboxyacetamido)hexanoic acid |
2770452-13-4 | 1.0g |
$1442.0 | 2023-07-06 | ||
| Enamine | EN300-28229527-2.5g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-6-(2-carboxyacetamido)hexanoic acid |
2770452-13-4 | 2.5g |
$2828.0 | 2023-09-09 | ||
| Enamine | EN300-28229527-5.0g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-6-(2-carboxyacetamido)hexanoic acid |
2770452-13-4 | 5.0g |
$4184.0 | 2023-07-06 |
(2S)-2-{(benzyloxy)carbonylamino}-6-(2-carboxyacetamido)hexanoic acid Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on (2S)-2-{(benzyloxy)carbonylamino}-6-(2-carboxyacetamido)hexanoic acid
Comprehensive Overview of (2S)-2-{(benzyloxy)carbonylamino}-6-(2-carboxyacetamido)hexanoic acid (CAS No. 2770452-13-4)
(2S)-2-{(benzyloxy)carbonylamino}-6-(2-carboxyacetamido)hexanoic acid (CAS No. 2770452-13-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, peptide synthesis, and biochemical research. This compound, characterized by its unique carboxyl and amide functional groups, serves as a versatile building block for the development of novel therapeutic agents and biomaterials. Its molecular structure, which includes a benzyloxycarbonyl (Cbz) protecting group and a carboxyacetamido side chain, makes it particularly valuable for applications in peptide coupling and drug design.
In recent years, the demand for custom peptide synthesis and amino acid derivatives has surged, driven by advancements in biopharmaceuticals and personalized medicine. Researchers are increasingly exploring compounds like (2S)-2-{(benzyloxy)carbonylamino}-6-(2-carboxyacetamido)hexanoic acid to develop targeted therapies for conditions such as cancer, autoimmune diseases, and metabolic disorders. The compound's ability to act as a linker or spacer in peptide chains also makes it a critical component in the design of drug delivery systems and bioconjugates.
One of the most frequently searched topics related to this compound is its role in solid-phase peptide synthesis (SPPS). SPPS is a cornerstone technique in modern peptide production, and the inclusion of protected amino acids like (2S)-2-{(benzyloxy)carbonylamino}-6-(2-carboxyacetamido)hexanoic acid ensures high yields and minimal side reactions. Additionally, the compound's carboxylate moiety provides a handle for further functionalization, enabling the creation of fluorescent probes, enzyme inhibitors, and other bioactive molecules.
Another area of interest is the compound's potential in green chemistry and sustainable synthesis. With growing environmental concerns, researchers are seeking eco-friendly alternatives to traditional chemical processes. The benzyloxycarbonyl group in (2S)-2-{(benzyloxy)carbonylamino}-6-(2-carboxyacetamido)hexanoic acid can be selectively removed under mild conditions, reducing the need for harsh reagents and minimizing waste. This aligns with the broader trend of green peptide synthesis, which emphasizes efficiency and sustainability.
From a commercial perspective, (2S)-2-{(benzyloxy)carbonylamino}-6-(2-carboxyacetamido)hexanoic acid is available through specialized suppliers catering to the pharmaceutical and biotechnology industries. Its pricing and availability are often influenced by factors such as purity, batch size, and regulatory compliance. Companies involved in contract research and custom synthesis frequently inquire about this compound, highlighting its importance in the life sciences sector.
In summary, (2S)-2-{(benzyloxy)carbonylamino}-6-(2-carboxyacetamido)hexanoic acid (CAS No. 2770452-13-4) is a multifaceted compound with broad applications in drug discovery, peptide chemistry, and biomaterials. Its unique structural features and compatibility with modern synthetic techniques make it a valuable tool for researchers and industry professionals alike. As the demand for innovative therapeutics and sustainable chemistry continues to grow, this compound is poised to play an even more significant role in scientific advancements.
2770452-13-4 ((2S)-2-{(benzyloxy)carbonylamino}-6-(2-carboxyacetamido)hexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)